mu-Oxo-bis[tris(dimethylamino)phosphonium] Bis(tetrafluoroborate)

• CAS RN: 55881-03-3
• Molecular Formula: C12H36B2F8N6OP2
• Molecular Weight: 516.0 g/mol
• IUPAC Name: tris(dimethylamino)-[tris(dimethylamino)phosphaniumyloxy]phosphanium;ditetrafluoroborate
• InChI: InChI=1S/C12H36N6OP2.2BF4/c1-13(2)20(14(3)4,15(5)6)19-21(16(7)8,17(9)10)18(11)12;2*2-1(3,4)5/h1-12H3;;/q+2;2*-1
• InChI Key: MSSSPRSPUHPRKJ-UHFFFAOYSA-N
• Canonical SMILES: [B-](F)(F)(F)F.[B-](F)(F)(F)F.CN(C)[P+](N(C)C)(N(C)C)O[P+](N(C)C)(N(C)C)N(C)C

Description

Mu-Oxo-bis[tris(dimethylamino)phosphonium] Bis(tetrafluoroborate), also known as Bates’ Reagent or 1,1,1,3,3,3-Hexakis(dimethylamino)diphosphoxane-1,3-diium Bis(tetrafluoroborate), is a reagent used for peptide synthesis. It has a molecular weight of 516.01 and a molecular formula of C12H36B2F8N6OP2.

Chemical Reactions Analysis

Mu-Oxo-bis[tris(dimethylamino)phosphonium] Bis(tetrafluoroborate) is used as a reagent in peptide synthesis. The specific chemical reactions it participates in would depend on the particular peptide being synthesized.

Physical And Chemical Properties Analysis

Mu-Oxo-bis[tris(dimethylamino)phosphonium] Bis(tetrafluoroborate) has a molecular weight of 516.01. Other physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Safety and Hazards

Mu-Oxo-bis[tris(dimethylamino)phosphonium] Bis(tetrafluoroborate) is classified as a Dangerous Good for transport and may be subject to additional shipping charges. It is intended for research use only and is not intended for diagnostic or therapeutic use.